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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzylamine

Cat. No.: B1303331 Get Quote

Note to the Reader: This technical guide provides in-depth information on 2,4,6-

Trifluorobenzylamine (CAS Number: 214759-21-4). Initial inquiries for "2,3,4-
Trifluorobenzylamine" did not yield significant results for a commercially available chemical

with that specific substitution pattern. It is presumed that the intended compound of interest is

the 2,4,6-isomer, which is a well-documented and utilized chemical intermediate.

This whitepaper serves as a detailed resource for researchers, scientists, and professionals in

drug development, offering a comprehensive overview of 2,4,6-Trifluorobenzylamine, its

chemical properties, synthesis protocols, and diverse applications.

Chemical Identity and Properties
2,4,6-Trifluorobenzylamine is an organic compound featuring a benzylamine core with three

fluorine atoms substituted on the benzene ring at the 2, 4, and 6 positions.[1] This substitution

pattern imparts unique chemical properties that make it a valuable building block in various

synthetic applications.[1]

Table 1: Physicochemical Properties of 2,4,6-Trifluorobenzylamine
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Property Value Reference

CAS Number 214759-21-4 [1][2]

Molecular Formula C₇H₆F₃N [1]

Molecular Weight 161.12 g/mol [1]

Appearance Colorless liquid [3]

Boiling Point 165 °C [3]

Density 1.320 g/cm³ [3]

Flash Point 63 °C [3]

Water Solubility
Slightly soluble (1.2 g/L at

25°C)
[3]

pKa 8.16 ± 0.10 (Predicted) [3]

InChI Key
RCHOKTKXVKKNBC-

UHFFFAOYSA-N
[3]

SMILES NCc1c(F)cc(F)cc1F [4]

Table 2: Safety and Hazard Information
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Hazard Information Details Reference

GHS Pictogram GHS05 (Corrosion)

Signal Word Danger

Hazard Statements
H314: Causes severe skin

burns and eye damage.

Precautionary Statements

P280, P303+P361+P353,

P304+P340+P310,

P305+P351+P338, P363,

P405

Hazard Class 8 [1][3]

Packing Group III [1][3]

RIDADR UN2735 [1][3]

Synthesis and Experimental Protocols
Several methods for the synthesis of 2,4,6-Trifluorobenzylamine have been reported,

highlighting its importance as a chemical intermediate. Below are detailed experimental

protocols for two distinct synthetic routes.

2.1 Synthesis via Hydrogenation of 2,4,6-Trifluorobenzonitrile

This method involves the reduction of 2,4,6-trifluorobenzonitrile using a catalyst in the presence

of hydrogen.

Experimental Protocol:

Into a 1000 ml autoclave, add 50 grams of 2,4,6-trifluorobenzonitrile, 2.5 grams of Raney-

Ni catalyst, 75 grams of 25% ammonia solution, and 500 grams of methanol.[3][5]

Seal the autoclave and control the temperature at 90°C with a mixing speed of 350 r/min.

[3]

Introduce hydrogen gas to a pressure of 1 MPa to initiate the hydrogenation reaction.[3][5]
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Maintain the reaction for 8 hours.[3]

After the reaction is complete, filter the Raney-Ni catalyst.[3]

Distill the filtrate to remove methanol.[3]

Perform a dichloromethane extraction on the remaining residue.[3]

Concentrate the extract under normal pressure and then purify the product by vacuum

distillation to obtain 2,4,6-Trifluorobenzylamine.[3]

Expected Yield: Approximately 43.6 grams (85% yield) with a purity of 99%.[3]

2.2 Multi-step Synthesis from 1,3,5-Trifluorobenzene

This synthetic route involves several steps starting from 1,3,5-trifluorobenzene.

Experimental Protocol:

Lithiation and Formylation: In an organic solvent, perform lithiation of 1,3,5-

trifluorobenzene at a temperature between -50°C and -110°C. Subsequently, react with

DMF and hydrolyze to obtain 2,4,6-trifluorobenzaldehyde.[6]

Reduction: Reduce the 2,4,6-trifluorobenzaldehyde with potassium borohydride in an

organic solvent to yield 2,4,6-trifluorobenzyl alcohol.[6]

Halogenation: React the 2,4,6-trifluorobenzyl alcohol with thionyl chloride in an organic

solvent to produce 2,4,6-trifluorobenzyl chloride.

Amination: The final step involves reacting the 2,4,6-trifluorobenzyl chloride with an

aminating agent to yield 2,4,6-trifluorobenzylamine.

Applications in Research and Drug Development
The unique properties imparted by the fluorine atoms make 2,4,6-Trifluorobenzylamine a

versatile intermediate in various fields.[1][7]
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Pharmaceutical Intermediate: It is a key intermediate in the synthesis of pharmaceuticals,

including the antiretroviral drug Bictegravir (GS-9883).[8][9] The fluorine atoms can enhance

metabolic stability, binding affinity, and bioavailability of drug molecules.[7]

Agrochemicals: Used as a building block in the synthesis of new agrochemical compounds.

[1]

Dye Production: It is utilized in the preparation of dyes, where the fluorine atoms can

improve color intensity and stability.[1][3]

Polymer Industry: Employed as a monomer in the synthesis of polymers with enhanced

thermal stability and chemical resistance.[1][3]

Material Science: Derivatives have been investigated for their antitumor, antibacterial, and

antifungal activities.[10] Additionally, some complexes have shown potential as catalysts in

transfer hydrogenation reactions.[10]

Visualized Synthetic Workflow
The following diagram illustrates a generalized synthetic pathway for 2,4,6-

Trifluorobenzylamine.
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Synthesis of 2,4,6-Trifluorobenzylamine
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Caption: A multi-step synthesis of 2,4,6-Trifluorobenzylamine.

Conclusion
2,4,6-Trifluorobenzylamine is a chemical intermediate of significant interest, particularly in the

pharmaceutical industry. Its trifluorinated benzene ring provides unique electronic properties

and steric bulk that are advantageous in the design of novel molecules. The synthetic routes to

this compound are well-established, allowing for its production for various research and

industrial applications. The data and protocols presented in this guide offer a valuable resource

for scientists and researchers working with this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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